Cas no 75017-13-9 (1,2,2-trimethylcyclobutane-1-carboxylic acid)

1,2,2-Trimethylcyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a carboxylic acid functional group and three methyl substituents at the 1,2,2-positions. This compound exhibits a unique sterically hindered structure due to the substitution pattern on the cyclobutane ring, which can influence its reactivity and physicochemical properties. The presence of the carboxylic acid group makes it a versatile intermediate for further chemical modifications, such as esterification or amidation. Its rigid cyclobutane core may contribute to enhanced stability in certain applications, while the methyl groups can impact solubility and lipophilicity. The compound is of interest in synthetic organic chemistry and may serve as a building block for more complex molecular architectures.

1,2,2-trimethylcyclobutane-1-carboxylic acid structure

75017-13-9 structure

Product Name:1,2,2-trimethylcyclobutane-1-carboxylic acid

CAS No:75017-13-9

MF:C₈H₁₄O₂

MW:142.195562839508

MDL:MFCD19229702

CID:540197

PubChem ID:55299791

Update Time:2025-07-02

1,2,2-trimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylic acid, 1,2,2-trimethyl-
- 1,2,2-trimethylcyclobutane-1-carboxylic acid
- EN300-25386791
- AKOS006378696
- DTXSID70717658
- 75017-13-9
- MDL： MFCD19229702
- Inchi： 1S/C8H14O2/c1-7(2)4-5-8(7,3)6(9)10/h4-5H2,1-3H3,(H,9,10)
- InChI Key： BOFKRYQEIROFKW-UHFFFAOYSA-N
- SMILES： OC(C1(C)CCC1(C)C)=O

Computed Properties

Exact Mass: 142.099379685g/mol
Monoisotopic Mass: 142.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 37.3Å²

1,2,2-trimethylcyclobutane-1-carboxylic acid Pricemore >>

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Enamine	EN300-25386791-1g	1,2,2-trimethylcyclobutane-1-carboxylic acid	75017-13-9		1g	$1070.0	2023-09-14
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